Cas no 184046-78-4 (1-Tert-butyl 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate)

1-Tert-butyl 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereochemically defined (2S,3S) configuration ensures high enantioselectivity, making it valuable for asymmetric synthesis. The tert-butyl and methyl ester protecting groups enhance stability and facilitate selective deprotection, enabling precise functionalization. The hydroxyl group at the 3-position offers further derivatization potential for constructing complex molecular architectures. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and other pharmacologically active compounds. Its well-defined structure and versatility make it a reliable building block for medicinal chemistry and fine chemical research.

1-Tert-butyl 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate structure

184046-78-4 structure

Product Name:1-Tert-butyl 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate

CAS No:184046-78-4

MF:C₁₁H₁₉NO₅

MW:245.27200

MDL:MFCD19440825

CID:96127

PubChem ID:14729253

Update Time:2025-05-28

1-Tert-butyl 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 1,2-Pyrrolidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl)2-methyl ester, (2S,3S)-
- (2S,3S)-1-(tert-Butoxycarbonyl)-3-hydroxy-pyrrolidine-2-carboxylic acid methyl ester
- (2S,3S)-1-(tert-Butoxycarbonyl)-3-Hydroxypyrrolidine-2-carboxylic acid methyl ester
- (2S,3S)-3-Hydroxy-1,2-pyrrolidinedicarboxylic acid 1-tert-Butyl 2-Methyl Ester
- 1-O-tert-butyl 2-O-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate
- N-(tert-Butoxycarbonyl)-(3S)-hydroxy-L-proline methyl ester
- (2S,3S)-1-tert-butyl 2-methyl 3-hydroxypyrrolidine-1,2-di
- (2S,3S)-N-tert-butoxycarbonyl-3-hydroxy-2-pyrrolidine carboxylic acid methyl ester
- (2S,3S)-N-tert-butyloxycarbonyl-3-hydroxy-2-pyrrolidinecarboxylic acid methyl ester
- BOC-(2S,3S)-3-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER
- N-tert-butoxycarbonyl-trans-3-hydroxy-L-proline methyl ester
- VT1198
- (2S,3S)-N-(tert-Butyloxycarbonyl)-3-hydroxy-2-pyrrolidinecarboxylic acid methyl ester
- (2S,3S)-1-(tert-Butoxycarbonyl)-3-Hydroxypyrrolidine-2-carboxyli
- 1-tert-butyl 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate
- SCHEMBL91558
- (2S,3S) 2-Methyl N-Boc-3-hydroxypyrrolidine-2-carboxylate
- (2S,3S)-N-tert-Butoxycarbonyl-3-hydroxy-2-pyrrolidinecarboxylic acid methyl ester
- MFCD19440825
- AKOS025403734
- DB-353331
- AS-54750
- (2s,3s)-1-tert-butyl2-methyl3-hydroxypyrrolidine-1,2-dicarboxylate
- CS-W004163
- 1449588-25-3
- 1-(tert-Butyl) 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate
- Methyl (2S,3S)-1-(Boc)-3-hydroxypyrrolidine-2-carboxylate
- 1-t-Butyl 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate
- 184046-78-4
- SVSSZFBZFUSINI-YUMQZZPRSA-N
- 1-Tert-butyl 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate
- MDL： MFCD19440825
- Inchi： InChI=1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-5-7(13)8(12)9(14)16-4/h7-8,13H,5-6H2,1-4H3/t7-,8-/m0/s1
- InChI Key： SVSSZFBZFUSINI-YUMQZZPRSA-N
- SMILES： CC(C)(C)OC(=O)N1CC[C@@H]([C@H]1C(=O)OC)O

Computed Properties

Exact Mass: 245.12600
Monoisotopic Mass: 245.12632271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 76.1Å²

Experimental Properties

Density: 1.216
Boiling Point: 335.2℃/760mmHg
Flash Point: 156.6±27.9 °C
Refractive Index: 1.5
PSA: 76.07000
LogP: 0.46760
Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-Tert-butyl 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Tert-butyl 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate Pricemore >>

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abcr	AB535415-250 mg	1-t-Butyl 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate; .	184046-78-4		250MG	€332.00	2023-04-14
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